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Compound of Interest

Compound Name: Chromium(III) fluoride

Cat. No.: B1362873 Get Quote

Introduction
Chromium(III) fluoride (CrF₃) and its hydrated forms are versatile compounds utilized in

various research and industrial applications, including as a catalyst in organic reactions, in the

coloration of materials, and as a component in refractory bricks.[1] While essential for these

processes, its handling demands a rigorous adherence to safety protocols due to its hazardous

nature. This document provides a detailed guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency procedures for

Chromium(III) fluoride. The protocols herein are designed to establish a self-validating system

of safety, grounded in authoritative sources and practical experience.

Understanding the Hazard Profile
Chromium(III) fluoride is classified as a hazardous substance with multiple routes of toxicity.

[2][3][4] A thorough understanding of its properties is the cornerstone of safe laboratory

practice.

Chemical and Physical Properties
The anhydrous form of Chromium(III) fluoride is a green crystalline solid that is insoluble in

water.[5][6][7] Its hydrates, however, exhibit some solubility.[5] Key physical and chemical data

are summarized below.
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Property Value Source(s)

Chemical Formula CrF₃ [5][8]

Molar Mass 108.99 g/mol (anhydrous) [5][8]

Appearance Green crystalline solid [5][7]

Density 3.8 g/cm³ (anhydrous) [5][7]

Melting Point Sublimes at 1100–1200 °C [5]

Water Solubility Insoluble (anhydrous form) [5][6][9]

Synonyms
Chromic fluoride, Chromium

trifluoride
[3][5]

Toxicological Hazards
The primary hazards associated with Chromium(III) fluoride stem from its corrosive nature

and toxicity upon exposure. It is crucial to recognize that it is harmful if swallowed, inhaled, or in

contact with skin, and can cause severe skin burns and eye damage.[2][10]

Acute Toxicity: Harmful by inhalation, in contact with skin, and if swallowed.[2][6]

Corrosivity: Causes severe skin burns and eye damage.[1][2][3] Contact with the eyes can

lead to serious damage, including blindness.[3][11]

Respiratory Irritation: Inhalation can irritate the nose, throat, and respiratory system, leading

to coughing and wheezing.[4][9][12]

Fluoride Ion Toxicity: Upon absorption, the fluoride ion can reduce serum calcium levels,

potentially leading to fatal hypocalcemia.[2]

Dermal Sensitization: May cause a skin allergy, where subsequent low-level exposure can

trigger itching and a skin rash.[9]

Risk Assessment and Control Hierarchy
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A systematic approach to risk management is essential. The following diagram illustrates the

hierarchy of controls to be implemented when working with Chromium(III) fluoride.

Hierarchy of Controls for Chromium(III) Fluoride

Specific Controls

Elimination
(Not Feasible)

Substitution
(Investigate safer alternatives)

Engineering Controls
(Primary barrier)

Implement if substitution is not possible

Administrative Controls
(Procedural safety)

Supplement with procedures

Use in a certified chemical fume hood Ensure adequate local exhaust ventilation

Personal Protective Equipment
(Last line of defense)

Mandatory for all handling

Develop and follow Standard Operating Procedures (SOPs) Mandatory training on hazards and proceduresWear appropriate chemical-resistant gloves Use chemical safety goggles and a face shield Wear a lab coat and protective clothing Use a respirator if ventilation is inadequate

Click to download full resolution via product page

Caption: Hierarchy of controls for managing risks associated with Chromium(III) fluoride.
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Standard Operating Procedures
Adherence to the following protocols is mandatory for all personnel handling Chromium(III)
fluoride.

Personal Protective Equipment (PPE)
The correct selection and use of PPE is the final barrier between the researcher and the

chemical.[9][11]

Eye and Face Protection: Wear chemical safety goggles and a full-face shield.[2][12][13]

Standard safety glasses are not sufficient.

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must

be inspected for integrity before each use and disposed of properly after handling.[2][13] A

lab coat or chemical-resistant apron and closed-toe shoes are required.[3][9]

Respiratory Protection: All handling of powdered Chromium(III) fluoride must be conducted

in a certified chemical fume hood to avoid dust formation and inhalation.[2][13] If a fume

hood is not available or if exposure limits are likely to be exceeded, a NIOSH-approved

respirator with appropriate cartridges must be used.[2][3]

Handling Protocol
Preparation: Before starting work, ensure that an eyewash station and safety shower are

readily accessible and unobstructed.[3][9]

Designated Area: All work with Chromium(III) fluoride should be conducted in a designated

area within a chemical fume hood.[13]

Avoiding Dust: Handle the solid carefully to avoid the formation of dust and aerosols.[2][13]

Dispensing: Use a spatula or other appropriate tool to dispense the powder. Avoid scooping

directly from the container with weighing paper.

Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at

the end of the workday.[2][13] Do not eat, drink, or smoke in the laboratory.[9]
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Contaminated Clothing: Remove any contaminated clothing immediately and launder it

separately before reuse.[9]

Storage Protocol
Proper storage is critical to maintaining the stability of Chromium(III) fluoride and preventing

hazardous reactions.

Container: Keep the container tightly closed.[2][3]

Location: Store in a cool, dry, and well-ventilated area.[2][7][9]

Incompatibilities: Store away from incompatible materials such as strong acids, strong

oxidizing agents, and moisture.[2][3] Contact with acids can liberate toxic gas.[4] Do not

store in glass containers, as it can react with glass, especially in the presence of moisture.

[13]

Emergency Procedures
Immediate and appropriate response to an emergency can significantly mitigate harm.

Exposure Response Flowchart
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Chromium(III) Fluoride Exposure Response

Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Immediately remove all contaminated clothing.

Rinse cautiously with water for at least 15-30 minutes.
Remove contact lenses if possible.

Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical attention.
Show SDS to the doctor.

Wash skin with soap and plenty of water.
Apply calcium gluconate paste.

Click to download full resolution via product page

Caption: Immediate first aid response to Chromium(III) fluoride exposure.

Detailed First Aid Measures
Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[2][4][9]

Skin Contact: Immediately remove all contaminated clothing.[2] Wash the affected area with

large amounts of soap and water. Specialized treatment with calcium gluconate paste may

be necessary for fluoride ion burns; consult a physician.[13] Seek immediate medical

attention.[9]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,

occasionally lifting the upper and lower eyelids.[2][9] Remove contact lenses if present and

easy to do.[4] Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting.[2] If the person is conscious, rinse their mouth with

water.[2] Never give anything by mouth to an unconscious person.[2] Seek immediate

medical attention.[2][3]

Spill and Leak Protocol
Evacuate: Evacuate non-essential personnel from the spill area.[2][9]

Ventilate: Ensure the area is well-ventilated.[9]

Containment: Wearing full PPE, carefully sweep up the spilled solid without creating dust.[2]

[13]

Collection: Collect the material in a suitable, closed container for disposal.[2] Do not flush

with water.

Decontamination: Clean the spill area thoroughly.[9]

Waste Disposal: Dispose of the waste as hazardous material through a licensed disposal

company.[2][9]

Firefighting Measures
Chromium(III) fluoride itself does not burn.[9]

Extinguishing Media: Use a dry powder extinguisher.[2]

Hazards from Fire: In a fire, poisonous gases such as hydrogen fluoride and chromium

oxides can be produced.[2][9] Containers may explode when heated.[9]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear.[2][9][13]

Waste Disposal
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All waste containing Chromium(III) fluoride must be treated as hazardous waste.

Containers: Collect surplus and non-recyclable solutions in labeled, closed containers.[2][13]

Disposal Method: Engage a licensed professional waste disposal service.[2][13] A

recommended method is to dissolve or mix the material with a combustible solvent and burn

it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[2][13]

Conclusion
The safe handling of Chromium(III) fluoride is achievable through a combination of

understanding its hazards, implementing robust engineering and administrative controls, and

diligently using appropriate personal protective equipment. The protocols outlined in this guide

are designed to empower researchers to work safely and effectively. Continuous review of

safety procedures and ongoing training are paramount to maintaining a safe laboratory

environment.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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